Cas no 732251-65-9 ( )

• Product Name: &nbsp
• CAS No: 732251-65-9
• MF: C₁₁H₁₁FO₃
• MW: 210.201647043228
• CID: 869477
• PubChem ID: 2758846
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-fluoro-4-methylphenyl)-2-oxoacetate
• Ethyl 3-fluoro-4-MethylbenzoylforMate
• (3-fluoro-4-methylphenyl)oxoacetic acid ethyl ester
• MFCD01319622
• AKOS016017104
• ethyl 3-fluoro-4-methylbenzoylformate, AldrichCPR
• CS-0361393
• FS-4374
• ETHYL3-FLUORO-4-METHYLBENZOYLFORMATE
• 732251-65-9
• DTXSID90374520
•  

• MDL： MFCD01319622
• Inchi： 1S/C11H11FO3/c1-3-15-11(14)10(13)8-5-4-7(2)9(12)6-8/h4-6H,3H2,1-2H3
• InChI Key： VUTUZFBEEDJHDS-UHFFFAOYSA-N
• SMILES： FC1C=C(C(C(=O)OCC)=O)C=CC=1C

Computed Properties

• Exact Mass: 210.06900
• Monoisotopic Mass: 210.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 1.87990

  Security Information

• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：26-36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives